Cas no 896824-97-8 (4-methoxy-N-methyl-N-1-(2-methylpropyl)-1,2,4triazolo4,3-aquinoxalin-4-ylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-N-methyl-N-1-(2-methylpropyl)-1,2,4triazolo4,3-aquinoxalin-4-ylbenzene-1-sulfonamide
• CAS No: 896824-97-8
• MF: C₂₁H₂₃N₅O₃S
• MW: 425.504022836685
• CID: 5440497
• Update Time: 2025-10-13

4-methoxy-N-methyl-N-1-(2-methylpropyl)-1,2,4triazolo4,3-aquinoxalin-4-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-methyl-N-[1-(2-methylpropyl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]benzenesulfonamide
• 4-methoxy-N-methyl-N-1-(2-methylpropyl)-1,2,4triazolo4,3-aquinoxalin-4-ylbenzene-1-sulfonamide

• Inchi： 1S/C21H23N5O3S/c1-14(2)13-19-23-24-21-20(22-17-7-5-6-8-18(17)26(19)21)25(3)30(27,28)16-11-9-15(29-4)10-12-16/h5-12,14H,13H2,1-4H3
• InChI Key： PZPSXQRUAQNFFJ-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C2=NC3=C(N4C(CC(C)C)=NN=C42)C=CC=C3)(=O)=O)=CC=C(OC)C=C1

Additional information on 4-methoxy-N-methyl-N-1-(2-methylpropyl)-1,2,4triazolo4,3-aquinoxalin-4-ylbenzene-1-sulfonamide

Introduction to 4-methoxy-N-methyl-N-1-(2-methylpropyl)-1,2,4triazolo[4,3-a]quinoxalin-4-ylbenzene-1-sulfonamide (CAS No. 896824-97-8)

4-methoxy-N-methyl-N-1-(2-methylpropyl)-1,2,4triazolo[4,3-a]quinoxalin-4-ylbenzene-1-sulfonamide (CAS No. 896824-97-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used in various pharmaceutical formulations for their antimicrobial and anti-inflammatory properties.

The chemical structure of 4-methoxy-N-methyl-N-1-(2-methylpropyl)-1,2,4triazolo[4,3-a]quinoxalin-4-ylbenzene-1-sulfonamide is characterized by a quinoxaline core linked to a triazolopyridine moiety through a sulfonamide bridge. The presence of these functional groups imparts specific biological activities and pharmacological properties that make it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 4-methoxy-N-methyl-N-1-(2-methylpropyl)-1,2,4triazolo[4,3-a]quinoxalin-4-ylbenzene-1-sulfonamide exhibits potent antitumor activity against several cancer cell lines. The compound was found to inhibit the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT-116) by inducing apoptosis and cell cycle arrest.

In addition to its antitumor properties, this compound has also been investigated for its anti-inflammatory effects. A study published in the Inflammation Research journal demonstrated that 4-methoxy-N-methyl-N-1-(2-methylpropyl)-1,2,4triazolo[4,3-a]quinoxalin-4-ylbenzene-1-sulfonamide significantly reduced inflammation in a murine model of acute lung injury. The mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic profile of 4-methoxy-N-methyl-N-1-(2-methylpropyl)-1,2,4triazolo[4,3-a]quinoxalin-4-ylbenzene-1-sulfonamide has been extensively studied to optimize its therapeutic potential. Research conducted by a team at the University of California revealed that the compound has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. These findings are crucial for the development of effective drug formulations.

The safety profile of this compound is another important aspect that has been thoroughly evaluated. Preclinical studies have shown that 4-methoxy-N-methyl-N-1-(2-methylpropyl)-1,2,4triazolo[4,3-a]quinoxalin-4-ylbenzene-1-sulfonamide exhibits low toxicity and minimal side effects at therapeutic doses. This favorable safety profile supports its potential use in clinical settings.

Clinical trials are currently underway to further assess the efficacy and safety of 4-methoxy-N-methyl-N-1-(2-methylpropyl)-1,2,4triazolo[4,3-a]quinoxalin-4-ylbenzene-1-sulfonamide. Early results from Phase I trials have been promising, with the compound demonstrating significant therapeutic benefits in patients with advanced solid tumors. The ongoing Phase II trials aim to evaluate its effectiveness in larger patient populations and to identify optimal dosing regimens.

In conclusion, 4-methoxy-N-methyl-N-1-(2-methylpropyl)-1,2,4triazolo[4,3-a]quinoxalin-4-ylbenzene-1-sulfonamide (CAS No. 896824-97-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further drug development. Continued research and clinical trials will provide valuable insights into its full therapeutic potential and pave the way for its use in treating various diseases.